Cas no 31551-27-6 (2-Pentenenitrile,2-methyl-, (2Z)-)

• Product Name: 2-Pentenenitrile,2-methyl-, (2Z)-
• CAS No: 31551-27-6
• MF: C₆H₉N
• MW: 95.1423614025116
• CID: 307468
• PubChem ID: 5352199
• Update Time: 2025-04-19

2-Pentenenitrile,2-methyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenenitrile,2-methyl-, (2Z)-
• (Z)-2-methylpent-2-enenitrile
• (2Z)-2-methylpent-2-enenitrile
• (Z)-2-Methyl-2-pentenenitrile
• 2-Pentenenitrile, 2-methyl-, (Z)-
• NS00084224
• DTXSID30885504
• EINECS 250-693-0
• 31551-27-6
• 2-Pentenenitrile, 2-methyl-, (2Z)-

• Inchi： 1S/C6H9N/c1-3-4-6(2)5-7/h4H,3H2,1-2H3/b6-4-
• InChI Key： MLPZAALXVQOBFB-XQRVVYSFSA-N
• SMILES： N#C/C(/C)=C\CC

Computed Properties

• Exact Mass: 95.07357
• Monoisotopic Mass: 95.073499
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 1.6

Experimental Properties

• Density: 0.831
• Boiling Point: 147.4°Cat760mmHg
• Flash Point: 42.1°C
• Refractive Index: 1.431
• PSA: 23.79